Cas no 2764006-95-1 (3-(3-Bromo-4-ethylphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid)

• Product Name: 3-(3-Bromo-4-ethylphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• CAS No: 2764006-95-1
• MF: C₁₅H₁₈BrNO₄
• MW: 356.211723804474
• CID: 5560498
• PubChem ID: 165995940
• Update Time: 2025-10-31

3-(3-Bromo-4-ethylphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-ethylphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 2764006-95-1
• EN300-37343425
• 3-(3-Bromo-4-ethylphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

• Inchi： 1S/C15H18BrNO4/c1-3-7-21-15(20)17-13(9-14(18)19)11-6-5-10(4-2)12(16)8-11/h3,5-6,8,13H,1,4,7,9H2,2H3,(H,17,20)(H,18,19)
• InChI Key： JJVUDSBBMLXARU-UHFFFAOYSA-N
• SMILES： BrC1=C(CC)C=CC(=C1)C(CC(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 355.04192g/mol
• Monoisotopic Mass: 355.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(3-Bromo-4-ethylphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

Introduction to 3-(3-Bromo-4-ethylphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic Acid (CAS No. 2764006-95-1)

3-(3-Bromo-4-ethylphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid, identified by its CAS number 2764006-95-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural features of this molecule, particularly its aromatic ring system and functional groups, contribute to its potential therapeutic applications.

The molecular structure of 3-(3-Bromo-4-ethylphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid consists of a phenyl ring substituted with a bromine atom at the 3-position and an ethyl group at the 4-position. This aromatic core is further functionalized with an amine group that is protected by an ester moiety derived from prop-2-enol (allyl alcohol). The presence of these specific functional groups not only influences the compound's chemical properties but also its biological interactions, making it a versatile scaffold for drug design.

In recent years, there has been a growing interest in developing novel therapeutic agents that target various diseases, including cancer and inflammatory disorders. The compound 3-(3-Bromo-4-ethylphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid has been explored in several preclinical studies for its potential pharmacological effects. Its ability to interact with biological targets such as kinases and transcription factors has made it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. This similarity suggests that it may be able to modulate the same biological pathways as these established drugs, potentially leading to new treatment strategies. For instance, studies have indicated that compounds with similar structures may have inhibitory effects on certain enzymes involved in cancer progression. The brominated aromatic ring in particular has been shown to enhance binding affinity to biological targets, which could improve the compound's efficacy.

The ester group in the molecule plays a crucial role in its reactivity and stability. It can be hydrolyzed under specific conditions to reveal the underlying amine functionality, which can then be further modified for various applications. This versatility makes 3-(3-Bromo-4-ethylphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid a valuable intermediate in synthetic chemistry and drug development.

Recent advancements in computational chemistry have allowed researchers to predict the biological activity of molecules with high accuracy. By leveraging these tools, scientists have been able to identify potential binding sites and interaction modes for 3-(3-Bromo-4-ethylphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid on target proteins. These insights have guided the optimization of the compound's structure to enhance its pharmacological properties.

In addition to its potential therapeutic applications, this compound has also been studied for its role in chemical biology research. Its unique structural features make it a useful tool for investigating various biological processes, including signal transduction and cell proliferation. By using this compound as a probe, researchers can gain deeper insights into the mechanisms underlying these processes.

The synthesis of 3-(3-Bromo-4-ethylphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid presents several challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. These advancements have opened up new possibilities for its use in pharmaceutical research and development.

The future prospects for this compound are promising, with ongoing studies aimed at elucidating its full range of biological activities and developing novel derivatives with improved properties. As our understanding of molecular interactions continues to grow, compounds like 3-(3-Bromo-4-ethylphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid are expected to play a crucial role in the discovery and development of new drugs.